molecular formula C7H13N3O2 B8414032 N-diethoxymethyltriazole

N-diethoxymethyltriazole

Cat. No.: B8414032
M. Wt: 171.20 g/mol
InChI Key: KQAKPDVLHTUMIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-diethoxymethyltriazole is a useful research compound. Its molecular formula is C7H13N3O2 and its molecular weight is 171.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13N3O2

Molecular Weight

171.20 g/mol

IUPAC Name

1-(diethoxymethyl)triazole

InChI

InChI=1S/C7H13N3O2/c1-3-11-7(12-4-2)10-6-5-8-9-10/h5-7H,3-4H2,1-2H3

InChI Key

KQAKPDVLHTUMIT-UHFFFAOYSA-N

Canonical SMILES

CCOC(N1C=CN=N1)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

After the addition of 2.5 g of p-toluenesulphonic acid hydrate, 34.5 g (0.5 mol) of triazole in 222 g (1.5 mol) of triethyl orthoforrnate are heated until the internal temperature reaches 150° C., while ethanol is distilled off. 2 g of sodium carbonate are added and the mixture is distilled using high vacuum. 48.6 g (56.8% of theory) of N-diethoxymethyltriazole are obtained.
Quantity
34.5 g
Type
reactant
Reaction Step One
Quantity
222 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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